Cas no 1008673-55-9 (4-(methylsulfanyl)-2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]amino}butanoic acid)

• Product Name: 4-(methylsulfanyl)-2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]amino}butanoic acid
• CAS No: 1008673-55-9
• MF: C₁₅H₂₁N₃O₇S₂
• MW: 419.473141431808
• CID: 842451
• PubChem ID: 5169129
• Update Time: 2025-06-07

4-(methylsulfanyl)-2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]amino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-METHYLSULFANYL-2-[4-(MORPHOLINE-4-SULFONYL)-2-NITRO-PHENYLAMINO]-BUTYRIC ACID
• 4-methylsulfanyl-2-(4-morpholin-4-ylsulfonyl-2-nitroanilino)butanoic acid
• 4-(methylsulfanyl)-2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]amino}butanoic acid
• 4-(Methylthio)-2-((4-(morpholinosulfonyl)-2-nitrophenyl)amino)butanoic acid
• (2S)-4-(METHYLSULFANYL)-2-{[4-(MORPHOLINE-4-SULFONYL)-2-NITROPHENYL]AMINO}BUTANOIC ACID
• NE12619
• AKOS027427046
• (4-(MORPHOLINOSULFONYL)-2-NITROPHENYL)METHIONINE
• (4-(Morpholinosulfonyl)-2-nitrophenyl)-L-methionine
• SR-01000037196-1
• EN300-04695
• 4-(Methylthio)-2-((4-(morpholinosulfonyl)-2-nitrophenyl)amino)butanoicacid
• 1008673-55-9
• J-000242
• SR-01000037196
• CS-0219693
• G76014
• Z56865103

• MDL： MFCD03952576
• Inchi： 1S/C15H21N3O7S2/c1-26-9-4-13(15(19)20)16-12-3-2-11(10-14(12)18(21)22)27(23,24)17-5-7-25-8-6-17/h2-3,10,13,16H,4-9H2,1H3,(H,19,20)
• InChI Key： SRQVPUSHNDVRPW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])NC(C(=O)O)CCSC)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 419.08209236g/mol
• Monoisotopic Mass: 419.08209236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175
• XLogP3: 1.7